3-Cyclopropoxy-4-isopropylbenzamide

• Molecular Formula: C13H17NO2
• Molecular Weight: 219.28 g/mol
• IUPAC Name: 3-cyclopropyloxy-4-propan-2-ylbenzamide
• InChI: InChI=1S/C13H17NO2/c1-8(2)11-6-3-9(13(14)15)7-12(11)16-10-4-5-10/h3,6-8,10H,4-5H2,1-2H3,(H2,14,15)
• InChI Key: UURQHXNPRBUIQZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=C(C=C(C=C1)C(=O)N)OC2CC2

Description

3-Cyclopropoxy-4-isopropylbenzamide is a benzamide derivative characterized by a cyclopropoxy group at the 3-position and an isopropyl substituent at the 4-position of the benzene ring. The cyclopropoxy moiety introduces steric strain due to its three-membered ring structure, which may influence the compound’s conformational stability and binding interactions. While PubChem lists this compound (), detailed pharmacological or biochemical data remain sparse in publicly accessible literature.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Cyclopropoxy-4-isopropylbenzamide typically involves multiple steps:

Starting Material Preparation: The synthesis begins with the preparation of 3-hydroxy-4-isopropylbenzaldehyde.

Cyclopropylation: The aldehyde is subjected to cyclopropylation using cyclopropyl bromide in the presence of a base such as potassium carbonate.

Amidation: The resulting cyclopropylated product is then converted to the corresponding benzamide by reacting with ammonia or an amine under suitable conditions.

Industrial Production Methods

Industrial production of 3-Cyclopropoxy-4-isopropylbenzamide may involve optimized versions of the above synthetic routes, focusing on maximizing yield and purity while minimizing costs and environmental impact. Techniques such as continuous flow synthesis and the use of greener solvents may be employed.

Chemical Reactions Analysis

Types of Reactions

3-Cyclopropoxy-4-isopropylbenzamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding carboxylic acids or ketones.

Reduction: Reduction reactions can convert the amide group to an amine.

Substitution: Electrophilic aromatic substitution reactions can introduce new substituents onto the benzene ring.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or hydrogen gas in the presence of a catalyst can be used.

Substitution: Reagents like bromine or nitric acid can be used for halogenation or nitration reactions, respectively.

Major Products Formed

Oxidation: Carboxylic acids or ketones.

Reduction: Amines.

Substitution: Halogenated or nitrated derivatives.

Scientific Research Applications

3-Cyclopropoxy-4-isopropylbenzamide has several scientific research applications:

Medicinal Chemistry: It is investigated for its potential as a pharmacophore in drug design, particularly for its interactions with biological targets.

Materials Science: The compound’s unique structural features make it a candidate for the development of novel materials with specific properties.

Biological Studies: It is used in studies to understand its effects on various biological pathways and its potential therapeutic benefits.

Mechanism of Action

The mechanism of action of 3-Cyclopropoxy-4-isopropylbenzamide involves its interaction with specific molecular targets, such as enzymes or receptors. The cyclopropoxy and isopropyl groups may enhance its binding affinity and specificity towards these targets, modulating their activity and leading to desired biological effects. Detailed studies are required to elucidate the exact pathways involved.

Comparison with Similar Compounds

Comparison with Structurally or Functionally Similar Compounds

Below is an analysis based on theoretical and empirical insights:

Structural Analogues

2.1.1 Procarbazine

• Structure : A methylhydrazine derivative with a benzyl carbamoyl group.
• Key Differences : Procarbazine lacks the cyclopropoxy and isopropyl groups but shares a benzamide backbone. Its mechanism involves metabolic activation to alkylate DNA, making it a chemotherapeutic agent .
• Relevance : While both compounds contain aromatic carbamoyl motifs, procarbazine’s hydrazine group confers distinct reactivity, unlike the cyclopropoxy-isopropyl steric effects in 3-Cyclopropoxy-4-isopropylbenzamide.

2.1.2 Cyclophosphamide

• Structure : A nitrogen mustard prodrug with a bicyclic phosphoramide group.

Functional Analogues

2.2.1 Brentuximab Vedotin (Adcetris®)

• Structure : An antibody-drug conjugate (ADC) featuring a microtubule-disrupting agent.

Data Table: Comparative Analysis

Parameter	3-Cyclopropoxy-4-isopropylbenzamide	Procarbazine	Cyclophosphamide
Molecular Formula	C₁₃H₁₇NO₂	C₁₂H₁₉N₃O₂	C₇H₁₅Cl₂N₂O₂P
Molecular Weight	231.28 g/mol	257.30 g/mol	261.09 g/mol
Key Functional Groups	Cyclopropoxy, isopropyl, benzamide	Benzamide, methylhydrazine	Phosphoramide, nitrogen mustard
Therapeutic Use	Not well-characterized	Hodgkin’s lymphoma	Autoimmune diseases, cancer
Mechanism	Hypothetical enzyme inhibition	DNA alkylation	DNA crosslinking

Research Findings and Limitations

• Pharmacological Gaps: No peer-reviewed studies directly evaluate 3-Cyclopropoxy-4-isopropylbenzamide’s activity.